N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(2-ethoxyphenyl)urea

• IUPAC Name: 1-[3,5-dimethyl-1-[(3-methylphenyl)methyl]pyrazol-4-yl]-3-(2-ethoxyphenyl)urea
• InChI: InChI=1S/C22H26N4O2/c1-5-28-20-12-7-6-11-19(20)23-22(27)24-21-16(3)25-26(17(21)4)14-18-10-8-9-15(2)13-18/h6-13H,5,14H2,1-4H3,(H2,23,24,27)
• InChI Key: RMDWBRHCCYPJBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=C(N(N=C2C)CC3=CC=CC(=C3)C)C
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(2-ethoxyphenyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(2-ethoxyphenyl)urea is not fully understood. However, it has been suggested that this compound may exert its biological activities by inhibiting specific enzymes or proteins involved in various cellular processes.
Biochemical and physiological effects:
N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(2-ethoxyphenyl)urea has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, reduce inflammation, and lower blood glucose levels. In vivo studies have also shown that it can reduce tumor growth, improve insulin sensitivity, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(2-ethoxyphenyl)urea has several advantages and limitations for lab experiments. One of the advantages is its high potency, which allows for the use of lower concentrations in experiments. Another advantage is its broad spectrum of biological activities, which makes it a useful tool for studying various cellular processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(2-ethoxyphenyl)urea. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Another direction is to explore its use as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its pharmacological properties for clinical use.

Scientific Research Applications

N-[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]-N'-(2-ethoxyphenyl)urea has shown potential applications in various fields of scientific research. In medicine, this compound has been studied for its anticancer, anti-inflammatory, and antidiabetic properties. In agriculture, it has been investigated for its herbicidal and insecticidal activities. In material science, it has been explored for its potential use as a building block for the synthesis of new materials with unique properties.